Cas no 82740-66-7 (2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide)

82740-66-7 structure
Product name:2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide
- 2-methyl-6-(6-methyl-1-oxidopyridin-2-ylidene)pyridin-1-ium 1-oxide
- 82740-66-7
- DTXSID20710210
- J-400760
- 6,6'-Dimethyl-2,2'-bipyridine 1,1'-dioxide
- 6-Methyl-2-(6-methyl-1-oxopyridin-1-ium-2(1H)-ylidene)pyridin-1(2H)-olate
- SCHEMBL9355736
-
- Inchi: InChI=1S/C12H12N2O2/c1-9-5-3-7-11(13(9)15)12-8-4-6-10(2)14(12)16/h3-8H,1-2H3
- InChI Key: RKPUUVZJWMFPAE-UHFFFAOYSA-N
- SMILES: CC1=CC=CC(=C2C=CC=C([N+]2=O)C)N1[O-]
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 46.4Ų
- XLogP3: 1.4
2,2'-Bipyridine, 6,6'-dimethyl-, 1,1'-dioxide Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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